Cas no 1261230-86-7 (1-(4-Fluoro-benzyl)-2-methyl-piperazine hydrochloride)

• Product Name: 1-(4-Fluoro-benzyl)-2-methyl-piperazine hydrochloride
• CAS No: 1261230-86-7
• MF: C₁₂H₁₈ClFN₂
• MW: 244.736125469208
• CID: 2166650
• Update Time: 2025-10-29

1-(4-Fluoro-benzyl)-2-methyl-piperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluoro-benzyl)-2-methyl-piperazine hydrochloride
• SBB075961
• 1-(4-fluorobenzyl)-2-methylpiperazine hydrochloride
• 1-[(4-fluorophenyl)methyl]-2-methylpiperazine, chloride

• Inchi： 1S/C12H17FN2.ClH/c1-10-8-14-6-7-15(10)9-11-2-4-12(13)5-3-11;/h2-5,10,14H,6-9H2,1H3;1H
• InChI Key： BTOKSCGRIKQYPG-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)CN1CCNCC1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 190
• Topological Polar Surface Area: 15.3

Additional information on 1-(4-Fluoro-benzyl)-2-methyl-piperazine hydrochloride

Introduction to 1-(4-Fluoro-benzyl)-2-methyl-piperazine hydrochloride (CAS No. 1261230-86-7)

1-(4-Fluoro-benzyl)-2-methyl-piperazine hydrochloride, identified by the CAS number 1261230-86-7, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the piperazine class, which is widely recognized for its utility in the development of various therapeutic agents. The presence of a fluoro-benzyl group and a methyl substituent on the piperazine ring imparts unique pharmacological properties, making it a valuable scaffold for drug discovery and development.

The fluoro-benzyl moiety is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity in biological targets. Fluorine atoms are known to influence the electronic and steric properties of molecules, often leading to improved pharmacokinetic profiles. In contrast, the methyl group contributes to the overall solubility and bioavailability of the compound, facilitating its absorption and distribution within the body.

Recent advancements in medicinal chemistry have highlighted the importance of piperazine derivatives in addressing a broad spectrum of diseases. 1-(4-Fluoro-benzyl)-2-methyl-piperazine hydrochloride has garnered attention for its potential applications in central nervous system (CNS) disorders, including depression, anxiety, and neurodegenerative diseases. The fluorine atom's ability to modulate receptor interactions makes this compound a promising candidate for developing novel therapeutics that target neurotransmitter pathways.

In academic research, this compound has been explored as a precursor in synthesizing more complex molecules with enhanced pharmacological activity. Its structural features allow for modifications that can fine-tune its biological effects, making it a versatile building block in drug design. For instance, researchers have investigated its role in developing selective serotonin reuptake inhibitors (SSRIs) and other antidepressants, leveraging its ability to interact with serotonin receptors.

The hydrochloride salt form of 1-(4-Fluoro-benzyl)-2-methyl-piperazine hydrochloride enhances its solubility in aqueous solutions, which is crucial for formulation development. This property ensures better dissolution rates and improved bioavailability, critical factors for therapeutic efficacy. Pharmaceutical companies have utilized this compound in preclinical studies to evaluate its potential as an active pharmaceutical ingredient (API) in various formulations.

One of the most compelling aspects of 1-(4-Fluoro-benzyl)-2-methyl-piperazine hydrochloride is its role in addressing unmet medical needs. Ongoing clinical trials are investigating its efficacy in treating conditions where traditional treatments have shown limited success. The compound's unique chemical structure allows it to modulate multiple biological pathways simultaneously, offering a multifaceted approach to therapy.

The synthesis of 1-(4-Fluoro-benzyl)-2-methyl-piperazine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are commonly used in its preparation.

In conclusion, 1-(4-Fluoro-benzyl)-2-methyl-piperazine hydrochloride (CAS No. 1261230-86-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and pharmacological properties make it a valuable asset in drug discovery efforts aimed at treating CNS disorders and other diseases. As research continues to uncover new applications for this compound, its importance in modern medicine is likely to grow further.